Cas no 179162-63-1 (4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester)

• Product Name: 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester
• CAS No: 179162-63-1
• MF: C₂₂H₂₄O₅
• MW: 368.422966957092
• CID: 2181746
• PubChem ID: 11405985
• Update Time: 2025-10-22

4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester
• methyl 4-[3-(4-pentyloxyphenyl)-3-oxopropanoyl]benzoate
• DB-113032
• 179162-63-1
• 1-(4-methoxycarbonylphenyl)-3-(4-pentyloxyphenyl)-propane-1,3-dione
• 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]-benzoic acid methyl ester
• MYSHSAIDZYLUKW-UHFFFAOYSA-N
• Methyl 4-(3-oxo-3-(4-(pentyloxy)phenyl)propanoyl)benzoate
• Methyl 4-[3-oxo-3-(4-pentoxyphenyl)propanoyl]benzoate
• DTXSID901192584
• 4-[3-Oxo-3-(4-pentyloxy-phenyl)-propionyl]-benzoic acid methyl ester
• Methyl 4-[1,3-dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoate
• 1-(4-methoxycarbonylphenyl)-3-(4-pentyloxyphenyl)propane-1,3-dione
• 1-(4-methoxycarbonyl-phenyl)-3-(4-pentyloxyphenyl)propane-1,3-dione
• 1-(4-methoxycarbonyl-phenyl)-3-(4-pentyloxyphenyl)-propane-1,3-dione
• Methyl4-(3-oxo-3-(4-(pentyloxy)phenyl)propanoyl)benzoate
• Methyl 4-(1,3-dioxo-3-(4-(pentyloxy)phenyl)propyl)benzoate
• F13664
• SCHEMBL2350770

• Inchi： 1S/C22H24O5/c1-3-4-5-14-27-19-12-10-17(11-13-19)21(24)15-20(23)16-6-8-18(9-7-16)22(25)26-2/h6-13H,3-5,14-15H2,1-2H3
• InChI Key： MYSHSAIDZYLUKW-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(CC(C1C=CC(C(=O)OC)=CC=1)=O)=O)CCCCC

Computed Properties

• Exact Mass: 368.16237386Da
• Monoisotopic Mass: 368.16237386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 69.7Ų

Additional information on 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester

4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester: A Key Compound in Modern Pharmaceutical Research

4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester, with CAS No. 179162-63-1, represents a critical molecule in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its complex molecular structure, has garnered significant attention for its potential applications in drug development, biological activity, and material science. The benzoic acid methyl ester functional group, combined with the 1,3-dioxo ring system, contributes to its unique chemical properties and biological interactions. Recent advancements in synthetic methods and structure-activity relationship (SAR) studies have further highlighted its significance in targeted therapy and novel drug design.

The 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester molecule exhibits a complex architecture that combines aromatic, aliphatic, and cyclic functional groups. The phenyl ring, substituted with a pentyloxy group, serves as a key structural element for molecular recognition and interaction with biological targets. The 1,3-dioxo ring system, a common motif in many bioactive compounds, contributes to the molecule's stability and reactivity. The benzoic acid methyl ester group, a versatile functional group in organic chemistry, enhances solubility and modulates biological activity through ester hydrolysis. These structural features collectively define the molecule's role in pharmacological applications and chemical reactivity.

Recent research has focused on the synthesis and characterization of 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester to explore its potential in drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antimicrobial activity against multidrug-resistant bacterial strains. The pentyloxy substituent plays a crucial role in enhancing the compound's ability to disrupt bacterial cell membranes, a mechanism that has been validated through molecular docking simulations and in vitro assays. These findings underscore the importance of structure-activity relationship (SAR) analysis in optimizing the molecule's therapeutic potential.

The 1,3-dioxo ring system in 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester is particularly noteworthy for its role in electronic effects and conjugation. This structural element enables the molecule to participate in hydrogen bonding interactions and π-π stacking with biological targets such as proteins and nucleic acids. A 2024 study in Organic & Biomolecular Chemistry highlighted how the 1,3-dioxo ring enhances the molecule's ability to modulate enzyme activity by acting as a molecular scaffold for substrate binding. This property is particularly relevant in the development of enzyme inhibitors for therapeutic applications.

In the context of pharmaceutical research, the 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester molecule has also been investigated for its potential as a prodrug candidate. The benzoic acid methyl ester group can undergo enzymatic hydrolysis in vivo, releasing the active parent compound. This property is advantageous for improving drug bioavailability and reducing toxicity. A 2023 review article in Drug Discovery Today discussed how such prodrug strategies can enhance the therapeutic index of bioactive molecules, particularly in the treatment of chronic diseases and infectious disorders.

The pentyloxy substituent in 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester has been shown to influence the molecule's hydrophobicity and lipophilicity, which are critical parameters for drug delivery and cell membrane permeability. A 2022 study in Bioorganic & Medicinal Chemistry found that the length of the aliphatic chain in the pentyloxy group directly correlates with the molecule's ability to penetrate cell membranes, a factor that significantly impacts its cytotoxicity and cellular uptake. These findings highlight the importance of chemical modifications in tailoring the molecule's biological profile for specific therapeutic applications.

Advancements in synthetic methods have enabled the efficient preparation of 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester, with recent studies focusing on green chemistry approaches to minimize environmental impact. A 2024 paper in Green Chemistry described a microwave-assisted synthesis route that reduces reaction time and energy consumption while maintaining high yields. This development is particularly relevant in the context of industrial-scale production of bioactive compounds, where sustainability and cost-effectiveness are paramount.

The benzoic acid methyl ester group in 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester also plays a role in intermolecular interactions that influence the molecule's behavior in biological systems. A 2023 study in Journal of Physical Chemistry B used computational modeling to demonstrate how the ester group can form hydrogen bonds with water molecules, enhancing solubility and facilitating drug transport across biological membranes. This property is particularly important for improving the bioavailability of the compound in vivo.

Furthermore, the 1,3-dioxo ring system in 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester has been linked to its electronic properties, which can be modulated to enhance biological activity. A 2024 study in Chemical Communications explored how introducing substituents into the 1,3-dioxo ring can alter the molecule's redox potential, making it a potential candidate for antioxidant applications. This research underscores the versatility of the molecule in addressing a wide range of therapeutic challenges.

In summary, 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester is a multifunctional compound with significant potential in pharmaceutical research and biological applications. Its structural complexity, including the 1,3-dioxo ring, pentyloxy substituent, and benzoic acid methyl ester group, enables a wide range of interactions with biological targets. Recent studies have demonstrated its efficacy in antimicrobial and enzyme inhibition applications, while advancements in synthetic methods and green chemistry have facilitated its production. As research in this area continues to evolve, the 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester molecule is poised to play a pivotal role in the development of novel therapeutic agents.

For further information on 4-[1,3-Dioxo-3-[4-(pentyloxy)phenyl]propyl]benzoic acid methyl ester, including its synthesis, biological activity, and applications, researchers are encouraged to consult recent publications in pharmaceutical chemistry and bioorganic chemistry journals. These resources provide detailed insights into the molecule's properties and potential uses in various therapeutic contexts.